3-(Propan-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

Specification

• CAS No.: 1423026-28-1
• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 3-propan-2-yl-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• Standard InChI: InChI=1S/C9H15N3O2/c1-6(2)12-7(13)9(11-8(12)14)3-4-10-5-9/h6,10H,3-5H2,1-2H3,(H,11,14)
• Standard InChI Key: JBVRTLYCOCUHJM-UHFFFAOYSA-N
• SMILES: CC(C)N1C(=O)C2(CCNC2)NC1=O
• Canonical SMILES: CC(C)N1C(=O)C2(CCNC2)NC1=O

Introduction

3-(Propan-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is an organic compound with the CAS number 1423026-28-1. It belongs to the class of triazaspiro compounds, which are known for their diverse applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a spiro ring system with nitrogen atoms integrated into the ring.

Synthesis and Derivatives

The synthesis of 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives, including the propan-2-yl variant, involves efficient methods that yield high-purity compounds without the need for additional purification. These methods often involve alkylation reactions and the formation of unsaturated pyrrolidine cycles.

Synthesis Methods

Efficient synthesis techniques have been developed for these compounds, focusing on high-yield production and minimal purification steps. The process typically involves the use of hydantoin and pyrrolidine rings as starting materials.

Antimicrobial Activity

Research has shown that derivatives of 1,3,7-triazaspiro[4.4]nonane-2,4-dione exhibit antimicrobial properties. This makes them interesting candidates for further study in the development of new antimicrobial agents.

Antimicrobial Studies

• Target Microorganisms: The antimicrobial activity of these compounds is typically tested against a range of bacteria and fungi to assess their potential as therapeutic agents.

• Mechanism of Action: While specific mechanisms for these compounds are not detailed, antimicrobial agents generally work by disrupting cellular processes in microorganisms.

Availability and Applications

3-(Propan-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is available from various chemical suppliers, although some sources indicate that it is discontinued. The compound is intended for laboratory use, and its applications may extend to pharmaceutical research due to its structural similarity to other bioactive molecules.

Suppliers and Purity

• Purity: High purity forms (e.g., 98%) are available, though specific purity levels may vary depending on the supplier.

• Applications: While not explicitly stated, compounds with similar structures are often used in drug development and chemical research.

Hydrochloride Salt

A hydrochloride salt of 3-(Propan-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione is also available, with a CAS number of 1779128-57-2. This salt form may offer different solubility properties or stability compared to the free base.

Future Directions

• Pharmaceutical Applications: Investigating the biological activity of this compound could reveal potential therapeutic applications.

• Synthetic Improvements: Developing more efficient synthesis methods could make this compound more accessible for research purposes.